Cas no 49776-64-9 (pentaacetyl geniposide)

• Product Name: pentaacetyl geniposide
• CAS No: 49776-64-9
• MF: C₂₇H₃₄O₁₅
• MW: 598.549870014191
• CID: 932794
• PubChem ID: 162083
• Update Time: 2025-04-19

pentaacetyl geniposide Chemical and Physical Properties

Names and Identifiers

• pentaacetyl geniposide
• methyl (1S,4aS,7aS)-7-(acetyloxymethyl)-1-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• genipin glycoside
• CHEBI:5300
• (Ac)5-GP
• 49776-64-9
• Cyclopenta(c)pyran-4-carboxylic acid, 7-((acetyloxy)methyl)-1,4a,5,7a-tetrahydro-1-((2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)oxy)-, methyl ester, (1S-(1alpha,4aalpha,7aalpha))-
• (Ac)5-geniposide
• Q27106710
• 1-(beta-D-2',3',4',6'-Tetraacetylglucopyranosyloxyl)-1,4a,5,7a-tetrahydro-7-(acetomethyl)cyclopentapyran-4-carboxylic acid methyl ester
• Geniposide pentaacetate
• DTXSID30198040

• Inchi： 1S/C27H34O15/c1-12(28)35-9-17-7-8-18-19(25(33)34-6)10-37-26(21(17)18)42-27-24(40-16(5)32)23(39-15(4)31)22(38-14(3)30)20(41-27)11-36-13(2)29/h7,10,18,20-24,26-27H,8-9,11H2,1-6H3/t18-,20-,21-,22-,23+,24-,26+,27+/m1/s1
• InChI Key： LKXMXUPYWQQHNY-JPGAYEHLSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@H]1[C@@H]2C(COC(C)=O)=CC[C@@H]2C(C(=O)OC)=CO1

Computed Properties

• Exact Mass: 598.18977037g/mol
• Monoisotopic Mass: 598.18977037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 16
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 186Ų